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Compound of Interest

Compound Name: 2,3-Dichloromaleonitrile

Cat. No.: B15221128

An In-depth Technical Guide to
Dichloromalononitrile

Disclaimer: Initial searches for "2,3-Dichloromaleonitrile” did not yield significant scientific
literature or established chemical data for a compound with this specific name. This suggests
that "2,3-Dichloromaleonitrile” may be a rare, unstable, or hypothetical molecule. Therefore,
this guide will focus on a closely related and well-documented compound: Dichloromalononitrile
(CAS No. 13063-43-9). This compound shares key structural features, including the dinitrile
and dichloro functional groups, making it a relevant and informative alternative for researchers,
scientists, and drug development professionals.

Core Physical and Chemical Properties

Dichloromalononitrile, with the IJUPAC name 2,2-dichloropropanedinitrile, is a reactive organic
compound.[1] Its core physical and chemical properties are summarized below.
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Property Value Source
Molecular Formula C3CI2Nz [1]
Molecular Weight 134.95 g/mol [1]
Appearance Dark yellow liquid [2]
Boiling Point 97 °C (lit.)

Density 1.310 g/mL at 25 °C [2]
Flash Point >112°C/>233.6 °F [2]

CAS Number 13063-43-9 [1]

Spectral Data

Key spectral information for Dichloromalononitrile includes:

e Mass Spectrometry (GC-MS): NIST Mass Spectrometry Data Center records show
characteristic peaks for this compound.[1]

 Infrared (IR) Spectra (FTIR): IR spectra are available and show the characteristic nitrile and
C-Cl bond stretches.[1]

e Raman Spectra: Raman spectroscopic data is also available for this compound.[1]

Chemical Reactivity and Stability

Dichloromalononitrile is a reactive compound. While specific stability data is limited, safety data
sheets indicate that it is incompatible with strong oxidizing agents, strong acids, strong bases,
and strong reducing agents.[2] Hazardous decomposition products are not specified under
normal conditions, but contact with acids may liberate very toxic gas.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of dichloromalononitrile are
not readily available in the public domain. However, a general approach can be inferred from
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the synthesis of the related compound, malononitrile. The synthesis of malononitrile often
involves the dehydration of cyanoacetamide.[3][4][5]

A plausible, generalized protocol for the synthesis of a dinitrile compound from an acetamide
precursor is as follows:

General Synthesis of a Dinitrile from an Acetamide (lllustrative)

e Reaction Setup: In a four-necked flask equipped with a mechanical stirrer, thermometer, and
a condenser with an absorption device, add the starting acetamide and a suitable solvent
(e.g., 1,2-dichloroethane).[5]

o Dehydrating Agent Addition: To the resulting suspension, add a dehydrating agent. A mixture
of phosphorus oxychloride and solid phosgene has been used for the synthesis of
malononitrile.[5]

o Reaction Conditions: Heat the mixture to a temperature range of 50-90 °C and maintain the
reaction with stirring for several hours (e.g., 6-8 hours).[5]

o Workup and Purification: After the reaction is complete, the solvent and excess dehydrating
agent can be recovered by distillation. The resulting residue is then subjected to vacuum
distillation to purify the final dinitrile product.[5]

Note: This is a generalized protocol and would require significant optimization and safety
precautions for the synthesis of dichloromalononitrile, which is a hazardous substance.

Safety Information

Dichloromalononitrile is classified as a hazardous substance.

 Toxicity: It is toxic if swallowed, and harmful in contact with skin or if inhaled.[1]
e lrritation: It causes skin irritation and serious eye irritation.[1]

o Handling: It should be handled in a well-ventilated area, and personal protective equipment,
including gloves and eye protection, should be worn.[2] Work should be conducted under a
chemical fume hood.
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o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2] It
should be stored locked up.[2]

Visualized Synthesis Pathway

The following diagram illustrates a generalized synthesis pathway for a dinitrile compound from
an acetamide, as described in the experimental protocols section.
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Click to download full resolution via product page

Generalized Synthesis of a Dinitrile

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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